Cas no 123330-49-4 (1-azido-2,3-difluorobenzene)

1-Azido-2,3-difluorobenzene is a fluorinated aromatic compound featuring an azido functional group at the 1-position and fluorine substituents at the 2- and 3-positions. This structure makes it a versatile intermediate in organic synthesis, particularly for click chemistry applications due to its reactive azide moiety. The difluorobenzene backbone enhances stability and influences electronic properties, making it useful in the development of pharmaceuticals, agrochemicals, and advanced materials. Its high reactivity in cycloaddition reactions, such as Huisgen 1,3-dipolar cycloaddition, enables efficient triazole formation. The compound is handled with care due to the potential explosivity of azides under certain conditions.
1-azido-2,3-difluorobenzene structure
1-azido-2,3-difluorobenzene structure
Product Name:1-azido-2,3-difluorobenzene
CAS No:123330-49-4
MF:C6H3F2N3
MW:155.104927301407
MDL:MFCD12785789
CID:3696221
PubChem ID:53906961
Update Time:2025-06-08

1-azido-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-azido-2,3-difluoro-
    • 1-azido-2,3-difluorobenzene
    • AKOS010308484
    • 123330-49-4
    • difluorophenyl azide
    • 2,3-Difluorophenyl azide
    • 977-349-9
    • EN300-272880
    • MDL: MFCD12785789
    • Inchi: 1S/C6H3F2N3/c7-4-2-1-3-5(6(4)8)10-11-9/h1-3H
    • InChI Key: OPNOUJKOFZTVOM-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1N=[N+]=[N-])F

Computed Properties

  • Exact Mass: 155.02950343g/mol
  • Monoisotopic Mass: 155.02950343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 14.4Ų

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Additional information on 1-azido-2,3-difluorobenzene

Introduction to 1-azido-2,3-difluorobenzene (CAS No: 123330-49-4)

1-azido-2,3-difluorobenzene, identified by the Chemical Abstracts Service Number (CAS No) 123330-49-4, is a fluorinated aromatic compound featuring an azido functional group. This molecule has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its versatile reactivity and potential applications in drug development. The presence of both fluorine atoms and an azido group imparts unique electronic and steric properties, making it a valuable intermediate in constructing complex molecular architectures.

The synthesis of 1-azido-2,3-difluorobenzene typically involves multi-step organic transformations, starting from commercially available precursors such as 2,3-difluorobenzene. The introduction of the azido group is often achieved through nucleophilic substitution or metal-catalyzed azidation reactions. Recent advancements in catalytic systems have improved the efficiency and selectivity of these processes, enabling the production of high-purity 1-azido-2,3-difluorobenzene under mild conditions. This has opened new avenues for its utilization in synthetic chemistry.

The structural motif of 1-azido-2,3-difluorobenzene makes it a promising building block for the development of novel pharmaceuticals. The combination of electron-withdrawing fluorine atoms and the highly reactive azido group facilitates diverse chemical transformations, including nucleophilic aromatic substitution, cycloadditions, and cross-coupling reactions. These reactions are pivotal in constructing biologically active molecules with tailored properties.

In the realm of medicinal chemistry, 1-azido-2,3-difluorobenzene has been explored as a precursor for small-molecule inhibitors targeting various biological pathways. For instance, its derivatives have shown potential in modulating enzyme activities relevant to inflammatory diseases and cancer. The fluorine substituents enhance metabolic stability and binding affinity, while the azido group provides a handle for further functionalization. Such features make it an attractive scaffold for structure-activity relationship (SAR) studies.

Recent research has highlighted the utility of 1-azido-2,3-difluorobenzene in the development of photoreactive probes for cellular imaging. The azido group can undergo photochemical reactions under controlled irradiation conditions, generating reactive intermediates that can label specific biomolecules. This approach has been employed to study protein-protein interactions and post-translational modifications in living cells. The incorporation of fluorine atoms further improves the photophysical properties of these probes, enabling real-time tracking with high sensitivity.

The pharmaceutical industry has also leveraged 1-azido-2,3-difluorobenzene in the synthesis of antiviral and antibacterial agents. Its structural features allow for the creation of molecules that disrupt viral replication or bacterial biofilm formation. For example, derivatives of 1-azido-2,3-difluorobenzene have been investigated as inhibitors of enzymes essential for pathogen survival. These studies underscore the compound's versatility as a pharmacophore in addressing emerging infectious diseases.

From a synthetic chemistry perspective, 1-azido-2,3-difluorobenzene exemplifies the importance of heteroatom functionalization in drug discovery. The integration of nitrogen-containing groups like azides with halogenated aromatic systems creates molecules with enhanced reactivity and selectivity. This synergy has driven innovation in catalytic methodologies, such as transition-metal-catalyzed C-H activation and directed ortho-metalation (DoM). These techniques have enabled access to previously inaccessible molecular scaffolds derived from 1-azido-2,3-difluorobenzene.

The growing interest in fluorinated compounds stems from their ability to modulate drug-like properties such as lipophilicity, solubility, and pharmacokinetics. In this context, 1-azido-2,3-difluorobenzene serves as a key intermediate for generating fluorinated analogs with improved therapeutic profiles. Computational modeling studies have further elucidated how fluorine substitution influences molecular interactions at the target site. This knowledge is critical for optimizing lead compounds derived from 1-azido-2,3-difluorobenzene during preclinical development.

The future prospects of 1-azido-2,3-difluorobenzene are vast, particularly as new synthetic strategies continue to emerge. Advances in flow chemistry and green chemistry principles offer sustainable routes to producing this compound on scale. Additionally, machine learning-assisted drug design is being employed to predict novel derivatives with enhanced biological activity. Such interdisciplinary approaches are poised to accelerate the translation of 1-azido-2,3-difluorobenzene into next-generation therapeutics.

In conclusion,1-Azido - 2 , 3 - dif luoro benz ene ( CAS No : 123330 - 49 - 4 ) represents a cornerstone molecule in modern medicinal chemistry . Its unique structural features , coupled with its reactivity , make it indispensable for constructing biologically active compounds . As research progresses , we can anticipate even broader applications for this versatile intermediate , further solidifying its role in advancing human health through innovative chemical solutions .

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